N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide
Description
N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide, commonly known as MP-10, is a synthetic compound that belongs to the family of propanamides. MP-10 is a potent and selective inhibitor of the dopamine transporter (DAT), which has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders.
Scientific Research Applications
Chemical Properties and Analytical Methodologies
N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide, due to its unique structure, is part of the phenylpiperazine derivatives, known for their versatility in medicinal chemistry. Phenylpiperazine derivatives have reached late-stage clinical trials for treating CNS disorders, suggesting the potential of N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide in this area. Their pharmacokinetic and pharmacodynamic improvements can be valuable across several therapeutic fields (Maia, Tesch, & Fraga, 2012).
Potential Therapeutic Applications
The broader family of compounds to which N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide belongs shows promise in various therapeutic areas beyond direct medical applications, including as potential anti-inflammatory and anti-cancer agents. For example, compounds like 4′-geranyloxyferulic acid have been highlighted for their anti-inflammatory and anti-tumor potential, indicating possible research pathways for N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide (Epifano, Fiorito, Taddeo, & Genovese, 2015).
Biotechnological and Agricultural Research
Given the compound's structural characteristics, research could explore its applications in biotechnology and agriculture. Melatonin, a compound with some structural similarities, has shown significant benefits in plant science, suggesting potential agricultural applications for N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide in enhancing plant growth, stress resistance, and crop yield (Nawaz, Huang, Bie, Ahmed, Reiter, Niu, & Hameed, 2016).
properties
IUPAC Name |
N-[4-(3-methoxypiperidin-1-yl)phenyl]-3-(2-methylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O2/c1-17-6-3-4-7-18(17)9-14-22(25)23-19-10-12-20(13-11-19)24-15-5-8-21(16-24)26-2/h3-4,6-7,10-13,21H,5,8-9,14-16H2,1-2H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZALSFGOBRZJCCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CCC(=O)NC2=CC=C(C=C2)N3CCCC(C3)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(o-tolyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(1H-pyrrolo[3,2-b]pyridin-3-yl)propanoic acid](/img/structure/B2446406.png)
![N-cyclohexyl-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2446407.png)
![N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate](/img/structure/B2446412.png)
![2-isopentyl-6-(morpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one](/img/structure/B2446413.png)
![N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-1H-imidazole-5-carboxamide](/img/structure/B2446414.png)
![N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide](/img/structure/B2446415.png)
![Benzo[d][1,3]dioxol-5-yl(4-(6-(3,4-dimethylphenyl)pyridazin-3-yl)piperazin-1-yl)methanone](/img/structure/B2446427.png)
![2-[4-[4,6-Bis(trifluoromethyl)pyridin-2-yl]oxyphenyl]-4-(4-phenylphenyl)pyrimidine](/img/structure/B2446428.png)
![2-((3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide](/img/structure/B2446429.png)